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Compound of Interest

2-(3-Methylphenoxy)cyclohexan-1-
Compound Name:
amine

Cat. No.: B13267908

Get Quote

Technical Monograph: 2-(3-

Methylphenoxy)cyclohexan-1-amine

A Versatile Alicyclic Scaffold for CNS and lon Channel
Modulation

Introduction & Chemical Identity

2-(3-Methylphenoxy)cyclohexan-1-amine represents a privileged structural motif in medicinal

chemistry, combining a lipophilic cyclohexane ring with a flexible aryloxy ether linkage and a
polar primary amine. This structure is a conformationally restricted analog of the 2-
aryloxyethylamine pharmacophore, a core element found in numerous bioactive molecules
ranging from antidepressants (e.g., Duloxetine analogs) to anti-arrhythmics (e.g., Mexiletine
analogs).

The cyclohexane ring introduces rigidity that reduces the entropic penalty of binding, potentially
enhancing selectivity for G-protein coupled receptors (GPCRs) and ion channels compared to
their flexible acyclic counterparts.
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Chemical Data Summary[11[2][3][4]1[S][6][7][8]{9][10]

Property Data

CAS Number 1038313-41-5

IUPAC Name 2-(3-Methylphenoxy)cyclohexan-1-amine
Molecular Formula C13H19NO

Molecular Weight 205.30 g/mol

LogP (Predicted) ~2.7 (Lipophilic, CNS penetrant)

H-Bond Donors 1 (Primary Amine)

H-Bond Acceptors 2 (Ether Oxygen, Amine Nitrogen)

Typically synthesized as trans-racemate via
Stereochemistry epoxide opening; chiral resolution required for

enantiopure studies.

Synthetic Methodology

To access CAS 1038313-41-5 with high fidelity, two primary routes are recommended. The
Epoxide Opening Route is preferred for generating the trans-1,2-disubstituted geometry, while
Reductive Amination allows for diastereomeric control via catalyst selection.

Protocol A: Ring Opening of Cyclohexene Oxide (Trans-
Selective)

This pathway utilizes the inherent anti-stereospecificity of nucleophilic attack on epoxides to
generate the trans-isomer.

Step 1: Etherification

« Reagents: Cyclohexene oxide (1.0 eq), 3-Cresol (1.1 eq), NaOH (0.1 eq, aq), Aliquat 336
(Catalytic).

o Conditions: Reflux in water/toluene biphasic system or neat at 100°C for 4 hours.
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e Mechanism: The phenoxide ion attacks the epoxide ring in an S_N2 fashion, resulting in
trans-2-(3-methylphenoxy)cyclohexanol.

o Workup: Wash with NaOH (1M) to remove excess cresol. Dry organic layer (MgSOa).[1][2]

Step 2: Functional Group Interconversion (Alcohol to Amine) Note: Direct displacement of
secondary cyclohexyl mesylates often leads to elimination. The Mitsunobu reaction is preferred
for stereochemical inversion (yielding cis) or retention via double inversion.

» Alternative High-Yield Sequence: Oxidation to ketone followed by reductive amination.

Protocol B: Reductive Amination (Scalable & Flexible)

This is the industry-standard approach for generating the amine functionality.

Step 1: Oxidation of trans-2-(3-methylphenoxy)cyclohexanol

e Reagents: PCC or Swern conditions.

e Product: 2-(3-methylphenoxy)cyclohexan-1-one.

Step 2: Reductive Amination

» Reagents: Ketone intermediate, Ammonium Acetate (10 eq), NaBHsCN (1.5 eq).
e Solvent: Methanol, pH adjusted to ~6 with acetic acid.

» Procedure:

o Dissolve ketone and ammonium acetate in MeOH. Stir for 1 hour to form the iminium
species.

o Add NaBHsCN portion-wise at 0°C.
o Stir at room temperature for 12 hours.

 Purification: Acid-base extraction. The product is an oil that can be converted to the HCI salt

for crystallization.
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Visualization: Synthetic Pathway[5]
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Figure 1: Step-wise synthetic workflow from commodity starting materials to the target amine.

Medicinal Chemistry Applications

The 2-phenoxycyclohexylamine scaffold acts as a "master key" for several CNS targets due to
its overlap with the pharmacophores of known monoamine transporter inhibitors and ion
channel blockers.

Monoamine Transporter Inhibition (SERT/NET)

The structure mimics the spatial arrangement of Venlafaxine and Tramadol. The 3-methyl
substituent on the phenyl ring typically enhances lipophilicity and metabolic stability (blocking
para-hydroxylation), potentially increasing potency at the Norepinephrine Transporter (NET).

o Design Strategy: Methylation of the primary amine to secondary/tertiary analogs (e.g., N,N-
dimethyl) often drastically increases affinity for SERT/NET.

Sigma Receptor Modulation (c1/02)

Cyclohexylamines with aryl-ether appendages are classic Sigma-1 receptor ligands. These
receptors are implicated in neuroprotection and cognitive enhancement.

e Mechanism: The basic nitrogen forms a salt bridge with Asp126 in the gl receptor, while the
aryl group occupies the hydrophobic pocket.

NMDA Receptor Antagonism
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Structurally related to Ketamine (a cyclohexanone) and Phencyclidine, this scaffold—
specifically the cis-isomer—may exhibit channel blocking activity at the NMDA receptor,
relevant for rapid-acting antidepressant research.

Visualization: Pharmacophore Mapping
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Figure 2: Pharmacological network showing potential therapeutic targets based on structural
homology.

Experimental Characterization & Safety
Analytical Validation

To confirm the identity of synthesized batches, the following parameters must be met:
e 'H NMR (400 MHz, CDCls): Diagnostic multiplet for the methine proton adjacent to oxygen (

3.8-4.2 ppm) and the methine proton adjacent to nitrogen (
2.8-3.2 ppm). The coupling constant (

) between these protons determines stereochemistry (Trans:
Hz; Cis:

Hz).

e LC-MS: Protonated molecular ion
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Safety & Handling

o Hazard Class: Irritant (Skin/Eye). As a lipophilic amine, it may possess CNS activity; handle
as a potentially potent bioactive agent.

o Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent
oxidation or carbamate formation (reaction with atmospheric COz).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
e 2. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [2-(3-Methylphenoxy)cyclohexan-1-amine CAS number
1038313-41-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13267908/docs#2-3-methylphenoxy-cyclohexan-1-
amine-cas-number-1038313-41-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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